
Technical Guide: Undecanal, 2-ethylidene- (CAS
6720-16-7)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Undecanal, 2-ethylidene-

CAS No.: 6720-16-7

Cat. No.: B1615533

Get Quote

Nomenclature, Synthesis, and Structural
Identification in R&D[1][2][3]
Executive Summary
Undecanal, 2-ethylidene- (CAS 6720-16-7) is a specialized

-unsaturated aldehyde utilized primarily in the fragrance industry and as a functional malodor
counteractant.[1][2][3] Its structural uniqueness lies in the steric bulk of the

-substituent (a nonyl chain) combined with the reactivity of the conjugated ethylidene system.
[1][2][3]

For researchers and drug development professionals, precise identification of this molecule is

critical due to the existence of conflicting nomenclature systems (IUPAC vs. CAS Index) and

the potential for geometric isomerism (E/Z) which significantly impacts olfactory and biological

activity.[1][2][3] This guide provides a definitive technical reference for the nomenclature,

synthesis, and analytical verification of 2-ethylideneundecanal.[1][2][3]
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Chemical Identity & Nomenclature Architecture
The nomenclature of CAS 6720-16-7 often causes confusion because it can be viewed either

as a derivative of undecanal (modified at the 2-position) or as a derivative of butenal (with a

long chain extension).[1][2][3]

2.1 Nomenclature Logic[1][2][3]
CAS Index Name:Undecanal, 2-ethylidene-[1][2][3][4][5]

Logic: Treats the longest carbon chain ending in the aldehyde (C11, undecanal) as the

parent backbone.[1][2][3] The ethylidene group (=CH-CH3) is treated as a substituent at

position 2.[1][2][3]

IUPAC Systematic Name:2-Nonylbut-2-enal (or 2-Nonyl-2-butenal)[1][2][3]

Logic: Selects the longest carbon chain containing both the aldehyde and the alkene

double bond.[1][2][3] In this molecule, the alkene chain is 4 carbons long (butenal).[1][2][3]

The C9 chain (nonyl) is treated as a substituent at position 2.[1][2][3]

2.2 Synonym Mapping & Identification Data
Identifier Type Value Notes

CAS Registry Number 6720-16-7
Primary key for regulatory

searches.[1][2][3]

IUPAC Name 2-Nonylbut-2-enal
Preferred for structural clarity.

[1][2][3]

Common Name 2-Ethylideneundecanal
Preferred in trade/fragrance.[1]

[2][3]

Molecular Formula C₁₃H₂₄O

Molecular Weight 196.33 g/mol

SMILES CCCCCCCCCC(C=O)=CC
Useful for chemoinformatics.[1]

[2][3]

InChI Key
UDHFJAGCBKZYMB-

UHFFFAOYSA-N
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2.3 Structural Isomerism (Geometric)
The double bond at the 2-position creates the possibility for E (Entgegen) and Z (Zusammen)

isomers.[1][2][3]

(Z)-Isomer: The aldehyde group (-CHO) and the methyl group of the ethylidene moiety are

on the same side of the double bond.[1][2][3]

(E)-Isomer: The aldehyde group and the methyl group are on opposite sides.[1][2][3]

Note: In many commercial preparations and patent literature (e.g., US20190010293A1), the

(Z)-isomer is explicitly cited, though equilibrium mixtures are common in non-stereoselective

synthesis.[1][2][3]

Target Molecule
C13H24O

CAS Index Logic
Parent: Undecanal (C11)

IUPAC Logic
Parent: Butenal (C4 + Alkene) Geometric Isomerism

Undecanal, 2-ethylidene- 2-Nonyl-2-butenal (Z)-Isomer
(High Priority Groups Syn)

(E)-Isomer
(High Priority Groups Anti)

Click to download full resolution via product page

Figure 1: Nomenclature hierarchy illustrating the divergence between CAS and IUPAC naming

conventions for CAS 6720-16-7.

Synthesis & Reaction Mechanism[1][2][3]
The industrial synthesis of 2-ethylideneundecanal relies on a Crossed Aldol Condensation

between Undecanal and Acetaldehyde.[1][2][3]

3.1 Reaction Logic
Nucleophile: Undecanal (via enolate formation at the
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-position).[1][2][3]

Electrophile: Acetaldehyde.[1][2][3]

Challenge: Acetaldehyde is highly reactive and prone to self-condensation (forming

crotonaldehyde) or polymerization.[1][2][3]

Solution: To favor the formation of the target C13 product, Undecanal is typically used in

excess, or Acetaldehyde is added slowly to a buffered basic solution of Undecanal to

maintain a low concentration of the electrophile relative to the nucleophile.[1][2][3]

3.2 Mechanism Step-by-Step
Enolization: Base removes an

-proton from Undecanal.[1][2][3]

Nucleophilic Attack: The Undecanal enolate attacks the carbonyl carbon of Acetaldehyde.[1]

[2][3]

Protonation: The resulting alkoxide is protonated to form the

-hydroxy aldehyde intermediate (Aldol).[1][2][3]

Dehydration: Under heating or prolonged basic conditions, water is eliminated (E1cB

mechanism) to form the

-unsaturated aldehyde (2-ethylideneundecanal).[1][2][3]

Undecanal
(C11 Nucleophile)

Undecanal Enolate

Deprotonation

Acetaldehyde
(C2 Electrophile)

Beta-Hydroxy Intermediate

Catalyst
(KOH / Piperidine)

+ Acetaldehyde 2-Ethylideneundecanal
(C13 Target)Dehydration (-H2O)

H2O
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Click to download full resolution via product page

Figure 2: Crossed Aldol Condensation pathway for the synthesis of 2-ethylideneundecanal.[1]

[2][3]

Experimental Protocol: Synthesis & Purification
Disclaimer:This protocol is a generalized methodology based on standard organic synthesis

principles for

-alkylidenation.[1][2][3] Optimization is required for scale-up.

4.1 Reagents
Undecanal (CAS 112-44-7): 1.0 eq[1][2][3]

Acetaldehyde (CAS 75-07-0): 1.2 eq (Slow addition)[1][2][3]

Base Catalyst: Potassium Hydroxide (KOH) or Piperidine/Acetic Acid[1][2][3]

Solvent: Ethanol or Methanol (if using KOH); Toluene (if using amine/acid with Dean-Stark)

[1][2][3]

4.2 Procedure
Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and a

pressure-equalizing addition funnel. Inert atmosphere (N2) is recommended to prevent

oxidation of the aldehyde.[1][2][3]

Base Preparation: Dissolve KOH (0.05 eq) in Ethanol. Add Undecanal (1.0 eq) to the flask.

Heat to 40-50°C.

Addition: Add Acetaldehyde (1.2 eq) dropwise via the addition funnel over 2-4 hours. Crucial:

Slow addition prevents acetaldehyde self-polymerization.[1][2][3]

Reaction: Stir at 50°C for an additional 4 hours. Monitor via GC-MS until Undecanal

conversion >90%.

Quench: Cool to room temperature. Neutralize with dilute HCl to pH 7.
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Workup: Evaporate ethanol. Extract the residue with Ethyl Acetate.[1][2][3] Wash with brine.

[1][2][3] Dry over MgSO4.[1][2][3]

Purification: Perform fractional distillation under reduced pressure (vacuum).

Fraction 1: Unreacted Acetaldehyde/Ethanol.[1][2][3]

Fraction 2: Unreacted Undecanal.[1][2][3]

Fraction 3:2-Ethylideneundecanal (Collect at approx. 130-140°C @ 1-2 mmHg - estimate

based on MW).[1][2][3]

Analytical Verification
To validate the identity of the synthesized material, use the following spectroscopic markers.

5.1 Gas Chromatography - Mass Spectrometry (GC-MS)
Molecular Ion (M+): m/z 196[1][2][3]

Base Peak: Often m/z 55 (C4H7+) or m/z 41, characteristic of the unsaturated hydrocarbon

chain.[1][2][3]

Alpha-Cleavage: Loss of the nonyl chain may show a fragment at m/z 69 (C4H5O+).[1][2][3]

McLafferty Rearrangement: Look for characteristic even-mass fragments if the chain length

allows.[1][2][3]

5.2 Nuclear Magnetic Resonance (NMR)
1H NMR (CDCl3, 400 MHz):

Aldehyde Proton (-CHO): Singlet or doublet at

9.3 - 9.5 ppm.[1][2][3]

Vinyl Proton (=CH-CH3): Quartet at

6.4 - 6.6 ppm (Coupled to the methyl group).[1][2][3]
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Vinyl Methyl (-CH=C-CH3): Doublet at

1.9 - 2.0 ppm.[1][2][3]

Nonyl Chain: Multiplet at

2.2 - 2.4 ppm (Allylic CH2), followed by bulk methylenes at 1.2 - 1.4 ppm, and terminal
methyl at 0.88 ppm.[1][2][3]

Regulatory & Safety Profile
For drug development and cosmetic applications, compliance with global inventories is

mandatory.[1][2][3]

TSCA (USA): Listed.[1][2][3]

EINECS (EU): 229-772-9.[1][2][3][4]

REACH: Registered.

IFRA (Fragrance): No specific ban, but subject to general aldehyde standards regarding

sensitization.[1][2][3]

AICIS (Australia): Listed (Tier 1 assessment).[1][2][3]

Safety Note: As an

-unsaturated aldehyde, this molecule acts as a Michael acceptor.[1][2][3] It may exhibit skin
sensitization potential.[1][2][3] Handle with appropriate PPE (Gloves, Goggles, Fume Hood).[1]
[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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